Cas no 25637-43-8 (1-benzyl-1H-1,2,4-triazol-3-amine)

• Product Name: 1-benzyl-1H-1,2,4-triazol-3-amine
• CAS No: 25637-43-8
• MF: C₉H₁₀N₄
• MW: 174.20250082016
• MDL: MFCD00159706
• CID: 2857564
• PubChem ID: 2840954
• Update Time: 2025-08-04

1-benzyl-1H-1,2,4-triazol-3-amine Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-1H-1,2,4-triazol-3-amine
• 1-Benzyl-1H-[1,2,4]triazol-3-ylamine
• AKOS000309387
• 25637-43-8
• F70852
• BBL039267
• DB-136270
• EN300-50458
• Z600584624
• 1-benzyl-1,2,4-triazol-3-amine
• Oprea1_208876
• MFCD00159706
• SCHEMBL2360983
• FS-1941
• 3-amino-1-benzyl-1,2,4-triazole
• STK313243
• IOILQNNNLJZCNZ-UHFFFAOYSA-N
• 1-Benzyl-1 H -[1,2,4]triazol-3-ylamine
• ABA63743
• 820-681-5

• MDL： MFCD00159706
• Inchi： 1S/C9H10N4/c10-9-11-7-13(12-9)6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H2,10,12)
• InChI Key： IOILQNNNLJZCNZ-UHFFFAOYSA-N
• SMILES： N1(C=NC(N)=N1)CC1C=CC=CC=1

Computed Properties

• Exact Mass: 174.090546336g/mol
• Monoisotopic Mass: 174.090546336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 56.7Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 130-132 °C
• Boiling Point: 395.6±35.0 °C at 760 mmHg
• Flash Point: 193.0±25.9 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

1-benzyl-1H-1,2,4-triazol-3-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 1-benzyl-1H-1,2,4-triazol-3-amine

Introduction to 1-benzyl-1H-1,2,4-triazol-3-amine (CAS No. 25637-43-8)

1-benzyl-1H-1,2,4-triazol-3-amine, identified by the Chemical Abstracts Service (CAS) number 25637-43-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This heterocyclic organic molecule belongs to the triazole class, characterized by a fused benzene ring and a triazole ring system. The presence of a benzyl group at the 1-position and an amine substituent at the 3-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The structural framework of 1-benzyl-1H-1,2,4-triazol-3-amine consists of three key components: a benzene ring, a triazole ring, and an amine functional group. The benzyl group contributes to hydrophobic interactions and can serve as a linker in larger molecular structures. The triazole ring is known for its stability and electronic properties, which are often exploited in medicinal chemistry for binding to biological targets. The amine group at the 3-position provides a site for further functionalization, enabling the synthesis of more complex derivatives.

In recent years, there has been growing interest in 1-benzyl-1H-1,2,4-triazol-3-amine due to its potential applications in the development of novel therapeutic agents. One of the most compelling areas of research involves its use as a precursor in the synthesis of bioactive molecules. For instance, researchers have explored its utility in creating kinase inhibitors, which are crucial in treating various cancers and inflammatory diseases. The triazole moiety's ability to interact with metal ions and its stability under physiological conditions make it an attractive scaffold for such applications.

Moreover, the benzyl group in 1-benzyl-1H-1,2,4-triazol-3-amine offers opportunities for derivatization into more complex structures. By introducing additional functional groups or side chains, scientists can modulate the pharmacokinetic and pharmacodynamic properties of the compound. This flexibility has led to several studies investigating its role in designing small-molecule drugs with enhanced efficacy and reduced toxicity. The amine functionality also allows for interactions with other biomolecules, such as enzymes and receptors, which are essential for drug-receptor binding.

Recent advancements in computational chemistry have further highlighted the importance of 1-benzyl-1H-1,2,4-triazol-3-amine as a building block. Molecular modeling studies have demonstrated that this compound can effectively bind to specific pockets on target proteins, making it a promising candidate for structure-based drug design. These studies not only provide insights into the molecular interactions but also guide experimental efforts toward optimizing drug candidates.

The pharmaceutical industry has taken note of these developments and is actively exploring 1-benzyl-1H-1,2,4-triazol-3-amine for various therapeutic applications. For example, preliminary studies suggest that derivatives of this compound may exhibit antimicrobial properties, addressing the growing challenge of antibiotic resistance. Additionally, its potential role in modulating immune responses has been investigated in contexts such as autoimmune diseases and allergies.

Synthetic methodologies have also seen significant progress with 1-benzyl-1H-1,2,4-triazol-3-amine as a key intermediate. Researchers have developed efficient synthetic routes that minimize side reactions and maximize yield. These advancements are crucial for scaling up production and making the compound more accessible for industrial applications. Furthermore, green chemistry principles have been incorporated into these synthetic processes to reduce environmental impact.

The versatility of benzyl-substituted triazoles like 1-benzyl-1H-1,2,4-triazol-3-amine extends beyond pharmaceuticals into materials science and agrochemicals. For instance, some derivatives have shown promise as corrosion inhibitors or as components in specialty polymers due to their ability to form stable complexes with metal surfaces.

In conclusion, 1-benzyl-1H - 12 ,4 - tri az ol - 3 - am ine ( CAS No . 25637 -43 -8 ) is a multifaceted compound with significant potential across multiple scientific disciplines . Its unique structural features , coupled with recent advancements in synthetic and computational chemistry , make it a valuable asset in drug discovery and material science . As research continues to uncover new applications , this compound is poised to play an increasingly important role in addressing global challenges in health and technology . p >